2-(3-Chloropropenyl)-4-(4-fluorophenyl)thiazole

• CAS No.: 918305-26-7
• Molecular Formula: C12H9ClFNS
• Molecular Weight: 253.72 g/mol
• IUPAC Name: 2-(3-chloroprop-1-enyl)-4-(4-fluorophenyl)-1,3-thiazole
• InChI: InChI=1S/C12H9ClFNS/c13-7-1-2-12-15-11(8-16-12)9-3-5-10(14)6-4-9/h1-6,8H,7H2
• InChI Key: FYKDUTYTHKQXKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C=CCCl)F

Description

2-(3-Chloropropenyl)-4-(4-fluorophenyl)thiazole is a useful research compound. Its molecular formula is C12H9ClFNS and its molecular weight is 253.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

258 μl (3.3 mmol) of methanesulfonyl chloride were slowly added to 265 mg (1.12 mmol) of 3-(4-(4-fluorophenyl)thiazol-2-yl)prop-2-en-1-ol and 456 mg (4.5 mmol) of triethylamine in 10 ml of dichloromethane at room temperature and the mixture was stirred for 3 h. After standing at room temperature over the weekend, the mixture was extracted with a sodium hydrogencarbonate solution. Evaporation of the organic phase yielded 280 mg of the title compound.